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Compound of Interest

Compound Name: 6-Amino-5-azacytidine

Cat. No.: B129034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the proper handling,

dissolution, and storage of 6-Amino-5-azacytidine (CAS No: 105331-00-8). Adherence to

these guidelines is crucial for ensuring the compound's stability, and integrity, and for obtaining

reproducible experimental results.

Compound Properties
6-Amino-5-azacytidine is a cytidine analog. Its fundamental properties are summarized below.

Property Value Reference

CAS Number 105331-00-8 [1]

Molecular Formula C₈H₁₃N₅O₅ [1][2]

Molecular Weight 259.22 g/mol [1][2]

Appearance White to off-white solid [3]

Solubility Data
Successful dissolution is critical for the preparation of stock solutions. The solubility of 6-
Amino-5-azacytidine in common laboratory solvents is detailed below. Note that physical

assistance such as sonication or warming is often required.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Dissolution
Conditions

Reference

H₂O 14.71 mg/mL 56.75 mM
Requires

sonication
[1][3]

PBS 8.33 mg/mL 32.13 mM

Requires

sonication,

warming, and

heating to 60°C

[1][4]

Storage and Stability
Proper storage is essential to prevent degradation and maintain the bioactivity of the

compound. Recommendations for both the solid powder and solutions are provided.

Form
Storage
Temperature

Storage
Duration

Recommendati
ons

Reference

Powder -20°C 3 years
Store in a dry,

dark place.
[1][3]

Powder 4°C 2 years
For shorter-term

storage.
[1][3]

In Solvent -80°C 2 years

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][3]

In Solvent -20°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][3]

Experimental Protocols
The following are detailed protocols for the preparation of 6-Amino-5-azacytidine solutions for

in vitro and in vivo applications.
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This protocol describes the preparation of a 10 mM stock solution in water.

Materials:

6-Amino-5-azacytidine powder

Nuclease-free water (H₂O)

Sterile conical tube

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

needed:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 259.22 g/mol × 1000 mg/g = 2.59 mg

Weigh Compound: Accurately weigh 2.59 mg of 6-Amino-5-azacytidine powder and place it

in a sterile conical tube.

Add Solvent: Add 1 mL of nuclease-free water to the tube.

Dissolve: Vortex briefly and then place the tube in an ultrasonic water bath to facilitate

dissolution until the solution is clear.[1]

Sterilization: For cell culture applications, sterilize the solution by passing it through a 0.22

µm syringe filter into a new sterile tube.[3]

Aliquot and Store: Dispense the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -80°C for up to 2 years or -20°C for up to 1 year.
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[3]

This protocol is intended for preparing solutions for animal studies. It is highly recommended to

prepare these solutions fresh before each use.[4]

Materials:

6-Amino-5-azacytidine powder

Phosphate-Buffered Saline (PBS), sterile

Sterile conical tube

Ultrasonic water bath

Water bath or heating block set to 60°C

Procedure:

Weigh Compound: Weigh the required amount of 6-Amino-5-azacytidine powder based on

the desired final concentration (up to 8.33 mg/mL) and place it in a sterile conical tube.[4]

Add Solvent: Add the calculated volume of sterile PBS to the tube.

Dissolve: To achieve a clear solution, a combination of sonication and warming is necessary.

[4]

First, sonicate the solution in an ultrasonic water bath.

Next, warm the solution by placing it in a 60°C water bath or on a heating block until all

solid is dissolved.[4]

Cool and Use: Allow the solution to cool to room temperature before administration. Use the

freshly prepared solution promptly.[4]
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Diagrams generated using Graphviz illustrate key processes related to the use of 6-Amino-5-
azacytidine.
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Caption: Workflow for preparing a sterile aqueous stock solution of 6-Amino-5-azacytidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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